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Chemical Composition and Basic Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Carbarsone

CAS No.: 121-59-5

Cat. No.: S522663

Carbarsone is a phenylarsonic acid derivative. The table below summarizes its fundamental chemical

identification and physical properties [1] [2].

Property Description

Chemical Name [4-(Carbamoylamino)phenyl]arsonic acid [1] [2]
CAS Registry 121-59-5 [1] [2]

Number

Molecular C7HgAsSN,0O4 [1] [2]

Formula

Molecular Weight 260.08 g/mol [1] [2]

Synonyms Ameban, Arsuran, Carbarson, Fenarsone, p-Carbamylaminophenylarsonic acid, 4-
Ureidobenzenearsonic acid [1]

Melting Point 174°C [1]

Chemical A benzene ring with an arsonic acid group [As] (=0) (0)0 and a ureido group
Structure (NC(=0)N) at the para-position [2].

pKa 3.78 (predicted) [1]

Solubility Slightly soluble in DMSO and Methanol (with sonication) [1].
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Property Description
Form Solid [1]
Stability Hygroscopic [1]

Analytical Methodologies for Detection and
Degradation

While direct protocols for Carbarsone are not fully detailed in the search results, recent research describes

advanced methods for detecting similar organoarsenicals and degrading Carbarsone.

Electrochemical Detection of Organoarsenicals

A study on detecting Roxarsone used a Dy,Sn,O- nanoparticle-modified Glassy Carbon Electrode

(GCE). The general workflow is as follows [3]:

e Electrode Modification: Disperse synthesized Dy,Sn,0; nanoparticles in a solvent and drop-cast
onto a polished GCE surface.
¢ Electrochemical Measurement: Analyze the sample using a triadic approach:
o Differential Pulse Voltammetry (DPV)
o Linear Sweep Voltammetry (LSV)
o Amperometric i-t method
¢ Key Findings: The modified electrode showed a large electrochemical active surface area, excellent
electrical conductivity, and high sensitivity for Roxarsone detection [3].

This diagram illustrates the core workflow for electrochemical detection using the modified electrode:
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Photocatalytic Degradation of Carbarsone

Recent studies demonstrate using ternary heteronanocomposites like Biy,S3/BiOCI@In,S; and

Bi,S3/BiOBr@1In,S; for visible-light-driven Carbarsone detoxification [4].

e Photocatalyst Synthesis: Fabricate nanocomposites via a facile wet-chemical method. Bi,S3 forms
nanorods, while BiOCI, BiOBr, and In,S3 form nanosheets, creating a multi-structured composite [4].

¢ Degradation Procedure: llluminate a Carbarsone aqueous solution with visible light in the presence
of the photocatalyst.

¢ Performance: The composites achieved complete Carbarsone degradation within 20 to 34 minutes,
with rate constants of 0.1572 min—* and 0.1022 min—*, respectively. The high efficiency is due to a
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double Z-scheme heterojunction that inhibits electron-hole pair recombination and enhances redox
reactivity [4].

e Analysis: The degradation pathway and mechanism were confirmed using mass spectral analysis,
showing hydroxyl radicals as the primary reactive species responsible for breaking down the
Carbarsone molecule [4].

Historical and Regulatory Context

Carbarsone is an organoarsenic compound used as an antiprotozoal drug for treating amebiasis in humans
and for controlling histomoniasis (blackhead disease) in turkeys. It was also employed as a feed additive to

promote weight gain in poultry [2].

In September 2013, the U.S. FDA announced the voluntary withdrawal of approvals for carbarsone,
roxarsone, and arsanilic acid for use in animal feed. The approval for the last arsenical animal drug,

nitarsone, was withdrawn in 2015 [2].

Research Applications and Future Directions

Current research focuses on addressing the environmental persistence of Carbarsone. The development of
efficient photocatalytic materials for its degradation is a significant area of interest. Furthermore,
understanding the broader "arsenome" (the complete set of arsenic-containing species in a biological system)

is crucial for toxicological studies [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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